Cas no 104069-95-6 (Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-piperazin-1-yl-1,8-naphthyridine-3-carboxylate)

• Product Name: Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-piperazin-1-yl-1,8-naphthyridine-3-carboxylate
• CAS No: 104069-95-6
• MF: C₂₁H₂₀F₂N₄O₃
• MW: 414.405311584473
• CID: 1147338
• PubChem ID: 13935921
• Update Time: 2025-06-27

Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-piperazin-1-yl-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-piperazin-1-yl-1,8-naphthyridine-3-carboxylate
• 104069-95-6
• F95221
• ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-1,8-naphthyridine-3-carboxylate
• DTXSID20552879
• DB-297572

• Inchi： 1S/C21H20F2N4O3/c1-2-30-21(29)16-12-27(14-5-3-13(22)4-6-14)19-15(18(16)28)11-17(23)20(25-19)26-9-7-24-8-10-26/h3-6,11-12,24H,2,7-10H2,1H3
• InChI Key： LXNVMZLZFAPUMV-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C(C(=O)OCC)=CN(C3C=CC(=CC=3)F)C=2N=C1N1CCNCC1)=O

Computed Properties

• Exact Mass: 414.15034684g/mol
• Monoisotopic Mass: 414.15034684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 76.46000
• LogP: 2.64400

Additional information on Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-piperazin-1-yl-1,8-naphthyridine-3-carboxylate

Research Brief on Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-piperazin-1-yl-1,8-naphthyridine-3-carboxylate (CAS: 104069-95-6)

Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-piperazin-1-yl-1,8-naphthyridine-3-carboxylate (CAS: 104069-95-6) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This naphthyridine derivative is structurally characterized by the presence of a piperazine ring and fluorine substituents, which are known to enhance bioavailability and target specificity. Recent studies have explored its potential as a scaffold for developing novel therapeutic agents, particularly in the areas of antimicrobial and anticancer research.

The compound's mechanism of action has been investigated in several in vitro and in vivo models. Research indicates that it exhibits potent inhibitory activity against bacterial DNA gyrase and topoisomerase IV, enzymes critical for DNA replication in pathogens. This property makes it a promising candidate for addressing antibiotic-resistant infections. Additionally, preliminary studies suggest that the compound may interfere with cancer cell proliferation by modulating key signaling pathways, although further validation is required to elucidate its exact molecular targets.

Recent advancements in the synthesis and optimization of Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-piperazin-1-yl-1,8-naphthyridine-3-carboxylate have focused on improving its pharmacokinetic profile. Modifications to the piperazine moiety and the ethyl carboxylate group have been explored to enhance solubility and reduce metabolic degradation. These efforts are supported by computational modeling and structure-activity relationship (SAR) studies, which aim to identify the most pharmacologically favorable derivatives.

Despite its potential, challenges remain in the clinical translation of this compound. Issues such as off-target effects and formulation stability need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development. The compound's unique chemical structure and biological activity profile position it as a valuable tool for both therapeutic applications and fundamental research in chemical biology.

In conclusion, Ethyl 6-fluoro-1-(4-fluorophenyl)-4-oxo-7-piperazin-1-yl-1,8-naphthyridine-3-carboxylate represents a promising avenue for drug discovery. Ongoing research is expected to provide deeper insights into its therapeutic potential and pave the way for its eventual clinical evaluation. Stakeholders in the pharmaceutical industry are encouraged to monitor developments closely, as this compound may offer solutions to pressing medical challenges.